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Compound of Interest

Compound Name:
4-(Trifluoromethoxy)phenylboronic

acid

Cat. No.: B156996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Trifluoromethoxy)phenylboronic acid (CAS No. 139301-27-2) is a versatile organoboron

compound widely utilized as a key building block in organic synthesis. Its applications are

prominent in the development of pharmaceuticals, agrochemicals, and advanced materials.[1]

Given its integral role in research and development, a thorough understanding of its safety

profile is paramount for ensuring safe handling and experimental conduct. This guide provides

a comprehensive overview of the available safety data, including physical and chemical

properties, toxicological information, and general experimental protocols for safety assessment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-
(Trifluoromethoxy)phenylboronic acid is presented in Table 1. This data is essential for

understanding the compound's behavior under various experimental conditions.

Table 1: Physical and Chemical Properties of 4-(Trifluoromethoxy)phenylboronic acid
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Property Value Reference(s)

CAS Number 139301-27-2

Molecular Formula C₇H₆BF₃O₃

Molecular Weight 205.93 g/mol

Appearance
White to off-white

powder/crystal
[1]

Melting Point 123-127 °C

Solubility Soluble in methanol.

Purity ≥95%

Toxicological Information and Hazard Classification
The toxicological profile of 4-(Trifluoromethoxy)phenylboronic acid is not extensively

detailed in publicly available literature. However, based on Safety Data Sheets (SDS), a

consistent GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification has been established.

GHS Hazard Classification
Table 2: GHS Hazard Classification for 4-(Trifluoromethoxy)phenylboronic acid
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Hazard Class
Hazard
Statement

Signal Word Pictogram Reference(s)

Skin Irritation

(Category 2)

H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

[2]

Eye Irritation

(Category 2A)

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

Specific target

organ toxicity —

single exposure

(Category 3),

Respiratory

system

H335: May

cause respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[3]

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

[3]

Acute Toxicity,

Inhalation

(Category 4)

H332: Harmful if

inhaled
Warning

GHS07

(Exclamation

Mark)

[3]

Summary of Toxicological Data
Quantitative toxicological data such as LD50 (median lethal dose) for 4-
(Trifluoromethoxy)phenylboronic acid are not readily available in the reviewed literature.

Most safety data sheets indicate "No data available" for acute and chronic toxicity endpoints.

However, some arylboronic acids have been found to be weakly mutagenic in microbial assays,

suggesting that they could be considered potential genotoxic impurities.[4] Further in vivo

studies on a variety of arylboronic compounds have shown no mutagenic effects, indicating that

the in vitro results may not be directly translatable.[5]

Biological Activity and Potential Signaling Pathways
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While specific toxicological signaling pathways for 4-(Trifluoromethoxy)phenylboronic acid
are not elucidated, its role as a reactant in the synthesis of biologically active molecules

provides some insight into its potential interactions. It is a reactant in the synthesis of lactate

dehydrogenase inhibitors, which are explored for their anti-cancer properties, and in the

creation of PAI-1 inhibitors and antituberculosis drug analogs. Additionally, this compound has

been reported to inhibit autoinducer-2 (AI-2) quorum sensing in Vibrio harveyi, suggesting a

potential for antibacterial activity.

It is important to note that these applications are related to its use as a synthetic building block

and do not directly describe its own toxicological mechanism of action. The irritant effects are

likely due to its acidic nature and reactivity.

Experimental Protocols for Safety Assessment
Standardized protocols are employed to assess the safety of chemical compounds. While

specific experimental reports for 4-(Trifluoromethoxy)phenylboronic acid are not available,

this section outlines the general methodologies for key irritation studies.

Skin Irritation Testing
In vivo skin irritation is traditionally assessed using the Draize test on albino rabbits.[6] A

defined amount of the test substance is applied to a shaved patch of skin and observed for

signs of erythema (redness) and edema (swelling) over a period of time.[6]

Increasingly, in vitro methods using reconstructed human epidermis (RhE) models are used to

replace or reduce animal testing.[7] These models mimic the structure and function of the

human epidermis. The test substance is applied topically to the tissue, and cell viability is

measured to determine the irritation potential.

Eye Irritation Testing
The historical standard for eye irritation testing is the Draize eye test, where the substance is

instilled into one eye of an albino rabbit.[6] The eyes are then examined for effects on the

cornea, iris, and conjunctiva.[6]

Due to ethical concerns, in vitro and ex vivo alternatives are now preferred. These include the

Bovine Corneal Opacity and Permeability (BCOP) assay and the Isolated Chicken Eye (ICE)
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test, which use tissues from abattoirs.[7] Reconstructed human corneal epithelium (RhCE)

models are also utilized to predict eye irritation potential.[7]

Initial Assessment In Vitro Testing
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A generalized workflow for the safety assessment of a chemical substance.

Handling and Storage Recommendations
Given the identified hazards, appropriate personal protective equipment (PPE) should be used

when handling 4-(Trifluoromethoxy)phenylboronic acid. This includes chemical-resistant

gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or

under a fume hood to avoid inhalation of dust. Store the compound in a tightly sealed container

in a cool, dry place.
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Logical Relationship of Hazard Data to Safe
Handling
The GHS classification directly informs the necessary safety precautions for handling 4-
(Trifluoromethoxy)phenylboronic acid. The following diagram illustrates the logical flow from

hazard identification to the implementation of control measures.
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Engineering Controls
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Logic diagram for deriving control measures from hazard information.

Conclusion
4-(Trifluoromethoxy)phenylboronic acid is a valuable reagent in chemical synthesis. While

comprehensive toxicological data is lacking, the available information consistently identifies it
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as a skin, eye, and respiratory irritant, and as harmful if swallowed or inhaled. Adherence to

standard laboratory safety protocols, including the use of appropriate personal protective

equipment and engineering controls, is essential to mitigate the risks associated with its

handling. Further research into the specific toxicological profile and biological mechanisms of

this compound would be beneficial for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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